Cas no 2609-10-1 (4-(carbamoylamino)butanoic acid)

• Product Name: 4-(carbamoylamino)butanoic acid
• CAS No: 2609-10-1
• MF: C₅H₁₀N₂O₃
• MW: 146.144501209259
• CID: 288507
• PubChem ID: 1571307
• Update Time: 2025-11-06

4-(carbamoylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[(aminocarbonyl)amino]-
• 4-Ureido-butyric acid
• 1-(carboxypropyl)urea
• 4-(aminocarbonylamino)butanoic acid
• 4-ureidobutanoic acid
• 4-Ureidobutansaeure
• Grateloupine
• UPCMLD00WJAB3
• 4-(carbamoylamino)butanoic acid
• AKOS000116496
• EN300-05620
• 4-UREIDO-BUTYRICACID
• CHEMBL310895
• F3250-0724
• CAA60910
• VU0607333-1
• DTXSID40364456
• 4-[(Aminocarbonyl)amino]butanoic acid, AldrichCPR
• MLS001048990
• SMR000387004
• HMS2268O11
• 2609-10-1
• SCHEMBL2035521
• BB 0254443
• Z56912008
• STL570139

• MDL： MFCD01811285
• Inchi： 1S/C5H10N2O3/c6-5(10)7-3-1-2-4(8)9/h1-3H2,(H,8,9)(H3,6,7,10)
• InChI Key： QYTWIMMLQKHPGL-UHFFFAOYSA-N
• SMILES： OC(CCCNC(N)=O)=O

Computed Properties

• Exact Mass: 146.06900
• Monoisotopic Mass: 145.061317
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.2
• XLogP3: -1.2

Experimental Properties

• Boiling Point: 344.6°Cat760mmHg
• Flash Point: 162.2°C
• Refractive Index: 1.5
• PSA: 92.42000
• LogP: 0.61070

4-(carbamoylamino)butanoic acid Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Gamma amino acids and derivatives

Additional information on 4-(carbamoylamino)butanoic acid

Market Research and Analysis of 4-(Carbamoylamino)Butanoic Acid in Chemical Biomedical Field

4-(Carbamoylamino)butanoic acid, identified by the CAS number 2609-10-1, is a significant compound in the chemical biomedical field. This compound has garnered attention due to its potential applications in drug development, biochemical research, and therapeutic interventions. The purpose of this market research analysis is to explore the current landscape, demand trends, and future prospects of 4-(carbamoylamino)butanoic acid in the global market.

Recent studies have highlighted the role of 4-(carbamoylamino)butanoic acid in various biochemical pathways, particularly in amino acid metabolism and protein synthesis. Its unique chemical structure makes it a valuable component in the synthesis of biologically active compounds and advanced pharmaceuticals. The compound's ability to act as a precursor or intermediate in drug design has further enhanced its significance in the biomedical industry.

The global demand for 4-(carbamoylamino)butanoic acid is driven by its increasing use in academic research, clinical trials, and industrial applications. Key regions contributing to this demand include North America, Europe, and Asia-Pacific, with emerging markets showing rapid growth due to advancements in healthcare infrastructure and rising investment in biomedical research.

Market analysis reveals that the supply chain for 4-(carbamoylamino)butanoic acid is highly competitive, with several global suppliers catering to both research and industrial needs. These suppliers emphasize quality assurance, regulatory compliance, and cost-effectiveness to meet the diverse requirements of their clients. Additionally, the growing emphasis on sustainable manufacturing practices is influencing the production processes of this compound.

From a research perspective, 4-(carbamoylamino)butanoic acid has been extensively studied for its role in neurodegenerative diseases, metabolic disorders, and immune system modulation. Collaborative efforts between academia and industry have led to breakthroughs in understanding its pharmacokinetics, bioavailability, and toxicity profiles.

In conclusion, 4-(carbamoylamino)butanoic acid holds immense potential as a key player in the chemical biomedical field. Its versatile applications across research and therapeutic domains underscore its importance in driving innovation and meeting global healthcare challenges. As the market continues to evolve, sustained investment in R&D will be crucial to unlocking new opportunities for this compound.